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Compound of Interest

2-(2-Aminoethylamino)-5-
Compound Name: , o
nitropyridine

Cat. No.: B145709

An In-Depth Technical Guide on N'-(5-nitro-2-pyridinyl)ethane-1,2-diamine

Abstract

N'-(5-nitro-2-pyridinyl)ethane-1,2-diamine is a heterocyclic organic compound with potential
applications in medicinal chemistry and materials science. This technical guide provides a
comprehensive overview of its molecular structure, physicochemical properties, and a
generalized approach to its synthesis. Due to the limited publicly available data, this document
also highlights areas for future research, including the elucidation of its biological activity and
potential signaling pathway interactions. This guide is intended for researchers, scientists, and
professionals in drug development who are interested in the exploration and utilization of novel
chemical entities.

Molecular Structure and Chemical Identity

The fundamental characteristics of N'-(5-nitro-2-pyridinyl)ethane-1,2-diamine are summarized
in the table below, providing a clear reference for its chemical identity.
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Identifier Value Reference

N'-(5-nitropyridin-2-yl)ethane-

IUPAC Name L2-diamine [1]
CAS Number 29602-39-9 [1]
Molecular Formula C7H10N402 [1]
Molecular Weight 182.183 g/mol [1]
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Physicochemical Properties

The known physical and chemical properties of N'-(5-nitro-2-pyridinyl)ethane-1,2-diamine are
detailed in the following table. These properties are crucial for its handling, formulation, and
application in various experimental settings.

Property Value Reference
Melting Point 126°C to 128°C [1]
Purity 99% (as per supplier) [1]
Sensitivity Air Sensitive [1]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of N'-(5-nitro-2-
pyridinyl)ethane-1,2-diamine is not readily available in the public domain, a general synthetic
route can be conceptualized based on established organic chemistry principles. A plausible
approach involves the nucleophilic aromatic substitution of a suitable starting material, such as
2-chloro-5-nitropyridine, with ethylenediamine.

A generalized experimental workflow for such a synthesis is depicted in the following diagram:
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[Start: Reagents]

2-chloro-5-nitropyridine
Ethylenediamine
Solvent (e.g., Ethanol)
Base (e.g., Triethylamine)

'

Reaction Setup:
Combine reagents in a reaction vessel.
Heat under reflux for a specified time.

¢

Reaction Monitoring:
Use Thin Layer Chromatography (TLC)
to track the progress of the reaction.

¢

Work-up:
Cool the reaction mixture.
Remove solvent under reduced pressure.
Extract with an organic solvent.

'

Purification:
Column chromatography
or recrystallization.

.

Characterization:
NMR, Mass Spectrometry, IR Spectroscopy
to confirm the structure and purity.

[End: Pure Produca
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ethane-1-2-diamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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